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Compound of Interest

1-(4-Bromo-3-fluorophenyl)-2-
Compound Name:
methylpropan-2-ol

CAS No.: 1818412-23-5

Cat. No.: B2709762

Get Quote

Executive Technical Summary

1-(4-Bromo-3-fluorophenyl)-2-methylpropan-2-ol (CAS: 1818412-23-5) is a specialized
chiral-progenic building block, primarily utilized in the synthesis of androgen receptor
antagonists and next-generation oxazolidinone antibiotics. Its structural core—a halogenated
phenyl ring linked to a tertiary alcohol via a methylene spacer—presents unique analytical
challenges. The tertiary hydroxyl group is prone to acid-catalyzed dehydration, while the 4-
bromo-3-fluoro substitution pattern requires precise spectroscopic differentiation to ensure
regioisomeric purity.

This guide provides a rigorous, self-validating framework for the structural confirmation and
purity assessment of this compound. It moves beyond basic identification, offering a causal
analysis of potential impurities derived from standard synthetic routes (e.g., Grignard addition
to esters) and establishing acceptance criteria for pharmaceutical-grade applications.
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Molecular Identity & Physicochemical Profile[1][2][3]
[4][5][6]

Before initiating wet-lab protocols, the target analyte must be defined by its theoretical
physicochemical constants. These values serve as the baseline for "Pass/Fail" criteria during
raw material release testing.

Table 1: Physicochemical Specifications

Property Specification Analytical Relevance

1-(4-Bromo-3-fluorophenyl)-2- ] -~
IUPAC Name Primary Identifier
methylpropan-2-ol

CAS Number 1818412-23-5 Registry Verification
C

Molecular Formula H Mass Balance Confirmation
BrFO

Molecular Weight 247.11 g/mol MS Parent lon Targeting

246.0056 (for High-Res MS (HRMS) Exact

Monoisotopic Mass

Br) Match
. HPLC Retention Time
LogP (Predicted) ~3.1 o
Prediction
i ) ) ] Handling & Hygroscopicity
Physical State Solid / Low-melting Waxy Solid

Check

B Soluble in DMSO, MeOH, )
Solubility ) NMR Solvent Selection
DCM; Low in Water

Synthesis-Driven Impurity Profiling

To characterize a compound effectively, one must understand its origin. The most prevalent
synthetic route for this scaffold involves the addition of methylmagnesium bromide (Grignard
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reagent) to methyl 2-(4-bromo-3-fluorophenyl)acetate.
This pathway dictates the specific impurities that analytical methods must detect.

Impurity Logic Diagram

The following diagram illustrates the transformation logic and potential critical quality attributes
(CQAS) derived from the synthesis.
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Caption: Synthesis pathway highlighting Critical Quality Attributes (CQAS) and potential
impurities (Ketone, Alkene, Des-bromo).

Critical Impurities to Monitor

» Intermediate Ketone: Result of incomplete Grignard addition. Detectable via Carbonyl stretch
in IR (~1715 cm~1) and distinct chemical shift in NMR.

o Dehydrated Alkene: Tertiary alcohols eliminate water easily under acidic conditions or high
heat (GC injection ports). This appears as olefinic protons in NMR (5.0-6.5 ppm).

o Regioisomers: The 4-bromo-3-fluoro pattern is fixed, but starting material contamination
could introduce 3-bromo-4-fluoro isomers.
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F NMR is the discriminator here.

Spectroscopic Characterization Protocols

This section details the self-validating protocols for structural confirmation.

Nuclear Magnetic Resonance (NMR)

Objective: Confirm carbon skeleton and substitution pattern. Solvent: DMSO-d

(Preferred to prevent OH exchange and observe hydroxyl proton coupling) or CDCI

Protocol:
e Prepare a 10-15 mg sample in 0.6 mL solvent.
e Acquire

H (min 16 scans),
C (min 512 scans), and
F spectra.

» Validation Check: The gem-dimethyl group must appear as a singlet. If it is a doublet, the
methylene spacer is missing (incorrect structure).

Table 2: Expected NMR Shifts (in CDCI
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. i Lo . Diagnostic
Moiety Type Multiplicity Integration -
ote
ppm)
C(CH Characteristic
) Alkyl ~1.20 Singlet 6H of tert-butyl-
like tail.
Shift varies
-OH Hydroxyl ~1.5-2.0 Broad Singlet  1H with
conc/solvent.
Ar-CH Connects ring
Benzylic ~2.70 Singlet 2H to quaternary
) center.
) Doublet/Multi Coupled to F
Ar-H (C6) Aromatic ~6.9-7.0 1H
plet and H5.
) Doublet of Strong F
Ar-H (C2) Aromatic ~7.0-7.1 1H )
Doublets coupling.
) ] Ortho to
) Triplet/Multipl )
Ar-H (C5) Aromatic ~74-75 . 1H Bromine
e
(deshielded).

Mass Spectrometry (MS)

Objective: Confirm molecular weight and halogen pattern. Method: ESI+ or APCI+ (Direct
Infusion).

Analysis Logic:
e Parent lon: Look for

(269/271) or
(229/231) due to the labile tertiary alcohol. Tertiary alcohols often do not show strong

peaks.
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 |sotopic Pattern: Bromine exists as

Br and
Brin a ~1:1 ratio.

o Pass Criteria: Mass spectrum must show a "twin peak" cluster of equal intensity separated
by 2 amu.

o Fail Criteria: A single peak implies debromination (Impurity C).
Infrared Spectroscopy (FT-IR)
Objective: Functional group verification. Key Bands:
e O-H Stretch: 3300-3450 cm

(Broad).

e C-F Stretch: 1100-1250 cm

(Strong).

e Absence of Carbonyl: No peak at 1700-1750 cm

(Confirms absence of ketone intermediate).

Chromatographic Purity Assessment (HPLC)

Developing a robust HPLC method is critical for quantifying the "Dehydrated Alkene" impurity,
which may co-elute in generic gradients.

Method Development Guide:
e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 um, 4.6 x 100 mm.
o Mobile Phase A: Water + 0.1% Formic Acid (Acid keeps phenols/alcohols protonated).

» Mobile Phase B: Acetonitrile (ACN).
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e Gradient: 5% B to 95% B over 15 minutes.
e Detection: UV at 254 nm (Aromatic ring) and 210 nm (Universal).

Self-Validating Step: Inject a sample subjected to "Acid Stress" (dissolve in MeOH + 1 drop
HCI, heat 60°C for 1 hour). This intentionally generates the alkene impurity.

o Observation: The main peak (Alcohol) should decrease, and a new, more hydrophobic peak
(Alkene) should appear at a higher retention time (higher %B).

« Utility: This confirms the method is "stability-indicating" and can separate the degradation

product from the active.

Analytical Workflow Diagram

The following Graphviz diagram outlines the decision tree for releasing a batch of this material
for research or synthesis.
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Caption: Analytical decision matrix for batch release, integrating structural confirmation and
purity limits.

Safety & Handling (MSDS Highlights)
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While specific toxicological data for this exact CAS may be limited, its structural class
(halogenated aryl alcohol) dictates the following precautions:

e GHS Classification: Warning. Skin Irrit. 2, Eye Irrit. 2, STOT SE 3.
e Handling: Use in a fume hood. Avoid inhalation of dust.

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Tertiary alcohols are stable
but can be hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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